molecular formula C13H21IOSi B8452655 tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane CAS No. 271769-81-4

tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane

Cat. No. B8452655
CAS RN: 271769-81-4
M. Wt: 348.29 g/mol
InChI Key: GMVGSRLNSFAUBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane is a useful research compound. Its molecular formula is C13H21IOSi and its molecular weight is 348.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

271769-81-4

Product Name

tert-Butyl[(2-iodophenyl)methoxy]dimethylsilane

Molecular Formula

C13H21IOSi

Molecular Weight

348.29 g/mol

IUPAC Name

tert-butyl-[(2-iodophenyl)methoxy]-dimethylsilane

InChI

InChI=1S/C13H21IOSi/c1-13(2,3)16(4,5)15-10-11-8-6-7-9-12(11)14/h6-9H,10H2,1-5H3

InChI Key

GMVGSRLNSFAUBW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCC1=CC=CC=C1I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 2-iodobenzylalcohol (2.34 g, 10 mmol) in 50 mL DMF was added imidazole (1.02 g, 15 mmol, 1.5 equiv) and TBSCl (1.66 g, 11 mmol, 1.1 equiv). The mixture was stirred at room temperature for 5 h, then 40 mL of water was added. The mixture was transferred to a separatory funnel. The aqueous layer was separated and extracted with ether (2×40 mL). The combined organic layers were then washed with water (2×40 mL), dried with MgSO4 and filtered. The solvent was removed in vacuo and the residue was purified by column chromatography and then Kugelrohr distillation to afford the product (3.107 g, 89%) as a clear colorless liquid.
Quantity
2.34 g
Type
reactant
Reaction Step One
Quantity
1.02 g
Type
reactant
Reaction Step One
Name
Quantity
1.66 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step Two
Yield
89%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.